Cas no 2323532-22-3 (N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide
• CAS No: 2323532-22-3
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 5415291
• PubChem ID: 145876112
• Update Time: 2025-10-21

N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2893011217
• N-Ethyl-N-[2-[4-(4-hydroxypiperidin-1-yl)anilino]-2-oxoethyl]prop-2-enamide
• EN300-26577994
• 2323532-22-3
• N-ethyl-N-({[4-(4-hydroxypiperidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide
• N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C18H25N3O3/c1-3-18(24)20(4-2)13-17(23)19-14-5-7-15(8-6-14)21-11-9-16(22)10-12-21/h3,5-8,16,22H,1,4,9-13H2,2H3,(H,19,23)
• InChI Key： SCJVRBMFMXPDPE-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(NC1=CC=C(N2CCC(O)CC2)C=C1)=O)(=O)C=C

Computed Properties

• Exact Mass: 331.18959167g/mol
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.1±55.0 °C(Predicted)
• pka: 13.46±0.70(Predicted)

Additional information on N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide

Introduction to N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2323532-22-3)

N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide, a compound with the CAS number 2323532-22-3, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its complex amino and amide functional groups, has garnered considerable attention for its potential therapeutic applications. The compound's unique chemical profile, featuring a 4-(4-hydroxy-1-piperidinyl)phenyl moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of this compound have been the focus of numerous research endeavors, aiming to elucidate its pharmacological properties and mechanisms of action. Recent studies have highlighted the importance of such molecules in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The presence of an 2-propenamide group suggests potential interactions with enzymes and receptors, which could be exploited for therapeutic benefit.

In the context of contemporary pharmaceutical research, N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide has been examined for its ability to interact with various targets. For instance, preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain kinases and proteases, which are pivotal in regulating cellular processes. These findings align with the broader trend in drug development towards targeting specific molecular pathways to achieve higher efficacy and reduced side effects.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict its binding affinity to potential drug targets, providing insights into how it might interact within biological systems. Such simulations are crucial for optimizing lead compounds and guiding experimental design, thereby accelerating the drug discovery pipeline.

Moreover, the< strong> 4-hydroxy-1-piperidinyl group within the molecule is particularly noteworthy due to its ability to form hydrogen bonds and engage in other forms of non-covalent interactions. This feature is often exploited in drug design to enhance binding affinity and selectivity. The< strong> 2-propenamide moiety further contributes to the compound's versatility, allowing for diverse chemical modifications that could tailor its pharmacological properties.

The potential applications of N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide extend beyond traditional therapeutic areas. Researchers are exploring its utility in developing novel biomaterials and functional coatings, where its chemical stability and reactivity could be leveraged. Additionally, the compound's ability to cross-link with other biomolecules makes it a candidate for use in tissue engineering and regenerative medicine.

In conclusion, N-Ethyl-N-[2-[[4-(4-hydroxy-1-piperidinyl)phenyl]amino]-2-oxoethyl]-2-propenamide (CAS No. 2323532-22-3) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its complex structure and unique functional groups position it as a valuable tool for researchers seeking to develop innovative treatments and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine and biotechnology.